methyl 5-methoxypiperidine-3-carboxylate hydrochloride
Overview
Description
Methyl 5-methoxypiperidine-3-carboxylate hydrochloride (MMPCHCl), also known as 5-methoxy-3-methyl-3-piperidinocarboxylic acid hydrochloride, is an organic compound with a variety of uses in the laboratory. It is a white crystalline solid with a molecular weight of 248.72 g/mol and a melting point of 157-160°C. It is soluble in water, ethanol, and diethyl ether and is insoluble in acetone and chloroform. MMPCHCl is used as a reagent in the synthesis of various compounds and in the preparation of pharmaceuticals. It has also been used in the synthesis of various drugs, such as anticonvulsants and antidepressants.
Scientific Research Applications
MMPCHCl has been widely used in various scientific research applications. It has been used as a reagent in the synthesis of various compounds, such as peptide hormones, antibiotics, and antifungals. It has also been used in the synthesis of various drugs, such as anticonvulsants and antidepressants. In addition, MMPCHCl has been used in the synthesis of various polymers and catalysts.
Mechanism of Action
MMPCHCl is an organic compound that acts as an acid catalyst in the synthesis of various compounds. It catalyzes the reaction between two molecules by protonating one of the molecules and forming a new bond between the two molecules. This process is known as “acid-catalyzed condensation”. The reaction is reversible and can be used to synthesize a variety of compounds.
Biochemical and Physiological Effects
MMPCHCl has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as lipoxygenase, cyclooxygenase, and phospholipase A2. In addition, MMPCHCl has been shown to have anti-inflammatory, antioxidant, and antifungal properties. It has also been found to have an inhibitory effect on the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
MMPCHCl has several advantages for laboratory experiments. It is relatively inexpensive to purchase, and it is easy to handle and store. In addition, it is a relatively safe compound, and it does not produce any toxic byproducts during synthesis. However, MMPCHCl is not very soluble in certain solvents, and it can be difficult to purify.
Future Directions
MMPCHCl is a versatile compound with many potential applications. Future research should focus on the further development of its synthesis methods and the development of new applications. In addition, further research should focus on the development of novel drugs and polymers based on MMPCHCl. Furthermore, research should focus on the further exploration of its biochemical and physiological effects, as well as its potential therapeutic applications.
Synthesis Methods
MMPCHCl can be synthesized from the reaction of methyl 5-methoxypiperidine-3-carboxylate hydrochloridemethyl-3-piperidinocarboxylic acid and hydrochloric acid. The reaction is carried out in aqueous solution at a temperature of 80-90°C for a period of two to three hours. The reaction mixture is then cooled to room temperature, and the product is isolated by filtration and washed with cold water. The product is then dried and is ready for use.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-methoxypiperidine-3-carboxylate hydrochloride involves the reaction of 5-methoxypiperidine-3-carboxylic acid with methanol and hydrochloric acid to form the methyl ester, which is then reacted with thionyl chloride to form the acid chloride. The acid chloride is then reacted with methylamine hydrochloride to form the final product.", "Starting Materials": [ "5-methoxypiperidine-3-carboxylic acid", "Methanol", "Hydrochloric acid", "Thionyl chloride", "Methylamine hydrochloride" ], "Reaction": [ "Step 1: 5-methoxypiperidine-3-carboxylic acid is reacted with methanol and hydrochloric acid to form methyl 5-methoxypiperidine-3-carboxylate.", "Step 2: Methyl 5-methoxypiperidine-3-carboxylate is reacted with thionyl chloride to form the acid chloride.", "Step 3: The acid chloride is reacted with methylamine hydrochloride to form methyl 5-methoxypiperidine-3-carboxylate hydrochloride." ] } | |
CAS RN |
2763760-16-1 |
Molecular Formula |
C8H16ClNO3 |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
